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Compound of Interest

Compound Name: Ctrl-CF4-S2

Cat. No.: B15555320

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Tetrafluoromethane (CF4), a colorless, nonflammable, and odorless compressed
gas. Adherence to these procedures is vital for ensuring the safety of all laboratory personnel.

Personal Protective Equipment (PPE)

When handling Tetrafluoromethane, particularly in its liquid form or when connecting and
disconnecting cylinders, the following personal protective equipment is mandatory to mitigate
potential hazards such as frostbite from the liquid form and the risks associated with high-
pressure gas.
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PPE Category

Gas Form

Liquid Form

Cylinder Handling

Eye Protection

Safety glasses are

recommended.[1][2]

Splash-proof goggles
and a face shield are

required.[3]

Safety glasses

recommended.[1][2]

Hand Protection

Work gloves are

recommended.[2]

Full protective cold-
insulating gloves must

be worn.[3]

Work gloves are

recommended.[2]

Body Protection

Protective clothing is

not required.[3]

Appropriate protective
clothing to prevent

skin from freezing.[3]

Safety shoes are

recommended.[1][2]

Respiratory

Not typically required
with adequate
ventilation. A chemical
cartridge respirator
with an organic vapor
cartridge and full
facepiece may be
necessary in case of a
leak or in confined

spaces.[3]

A chemical cartridge
respirator with an
organic vapor
cartridge and full
facepiece may be

necessary.[3]

Not applicable.

Experimental Protocols: Handling and Storage

Handling Cylinders:

Use the appropriate regulator.

Storage:

Inspection: Before use, inspect the cylinder for any damage.

Transport: Use a suitable cylinder cart to move cylinders; do not roll or drag them.

Valve Operation: Open and close cylinder valves slowly to prevent rapid pressure changes.

Securing Cylinders: Always secure cylinders in an upright position to a stable object.[2]
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o Store cylinders in a well-ventilated, secure area, protected from weather and direct sunlight.

[2][4]
» Storage area temperatures should not exceed 52°C (125°F).[2]

o Keep cylinders away from combustible materials by a minimum distance of 20 feet or a fire-
resistant barrier.[2]

e Segregate full and empty cylinders.[2]

« Store in a dry place.[4]

Emergency Procedures

In Case of a Leak:

Evacuate personnel to a safe area.[4]

Ensure adequate ventilation to prevent oxygen displacement and the risk of asphyxiation.[1]

[4]

If possible, and without risk, stop the leak.

Measure the oxygen content in the air, especially in confined spaces.[3]

First Aid:

« Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration or
oxygen. Seek immediate medical attention.[1][3][4]

o Skin Contact (Liquid): In case of frostbite, warm the affected area in a warm water bath with
a temperature of 41.6°C (107°F). Do not rub the affected area. Seek immediate medical
attention.[3]

o Eye Contact (Liquid): Immediately flush eyes with large amounts of water for at least 15
minutes, lifting the upper and lower eyelids. If frostbite is present, warm water may be
preferred. Get immediate medical attention.[3]
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Disposal Plan

Waste material must be disposed of in accordance with national and local regulations.[5] Do
not attempt to dispose of residual gas yourself. Return the cylinder and any unused product to

the supplier.

Operational Workflow
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Tetrafluoromethane Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Tetrafluoromethane.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15555320?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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